Cas no 2219374-56-6 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.1heptane-2-carboxylic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.1heptane-2-carboxylic acid
• CAS No: 2219374-56-6
• MF: C₂₃H₂₃NO₄
• MW: 377.4330265522
• CID: 5993318
• PubChem ID: 165748278
• Update Time: 2025-08-05

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.1heptane-2-carboxylic acid
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.1]heptane-2-carboxylic acid
• EN300-1719673
• 2219374-56-6

• Inchi： 1S/C23H23NO4/c25-21(26)23(10-9-14-11-15(23)12-14)24-22(27)28-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20H,9-13H2,(H,24,27)(H,25,26)
• InChI Key： ILZZXDGEJFKRLM-UHFFFAOYSA-N
• SMILES： OC(C1(CCC2CC1C2)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 377.16270821g/mol
• Monoisotopic Mass: 377.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.1heptane-2-carboxylic acid

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.1]heptane-2-carboxylic acid

The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.1]heptane-2-carboxylic acid (CAS No. 2219374-56-6) is a highly specialized organic molecule with significant applications in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique bicyclic structure, which combines a bicyclo[3.1.1]heptane framework with a fluorenylmethoxycarbonyl (Fmoc) group and a carboxylic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, adds functional versatility to the molecule, making it a valuable tool in various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes, often involving iterative coupling reactions and selective protection strategies. The bicyclo[3.1.1]heptane core is particularly interesting due to its rigid and strained structure, which can impart unique physical and chemical properties to the molecule. Researchers have explored the potential of this compound in drug design, where its structural rigidity can be leveraged to create molecules with enhanced bioavailability and target specificity.

One of the most notable applications of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.1]heptane-2-carboxylic acid is in the field of peptide synthesis. The Fmoc group serves as an excellent protecting group for amino acids, ensuring efficient coupling reactions during peptide assembly. This has made the compound a cornerstone in the synthesis of complex polypeptides and proteins, which are critical for understanding biological processes and developing therapeutic agents.

Moreover, the carboxylic acid functionality of this compound allows for further chemical modifications, such as esterification or amidation, enabling the creation of derivatives with tailored properties. These derivatives have been studied for their potential in drug delivery systems, where they can act as carriers for bioactive molecules or serve as components in self-assembling nanomaterials.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have provided detailed insights into the spatial arrangement of atoms within this compound. These studies have revealed that the bicyclo[3.1.1]heptane ring adopts a chair-like conformation, which minimizes steric hindrance and contributes to the molecule's stability.

Recent research has also focused on the biological activity of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.1]heptane-2-carboxylic acid and its derivatives. Studies have shown that certain analogs exhibit potent inhibitory effects on enzymes involved in disease pathways, suggesting their potential as leads for drug development. Additionally, computational modeling has been employed to predict the binding affinities of these compounds to target proteins, further accelerating their application in medicinal chemistry.

The synthesis and characterization of this compound represent a significant achievement in organic chemistry, demonstrating the ability to design and construct complex molecules with precise control over their structure and function. As research continues to uncover new applications for 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.1]heptane-2-carboxylic acid, it is likely to remain a key player in advancing both fundamental scientific understanding and practical technological innovations.